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Compound of Interest

Compound Name: 9-Azabicyclo[6.2.0]decan-10-one

CAS No.: 4946-36-5

Cat. No.: B1267835

Get Quote

Executive Summary & Compound Identity
9-Azabicyclo[6.2.0]decan-10-one (CAS RN: 4946-36-5) represents a distinct class of bicyclic

-lactams where a four-membered azetidinone ring is fused to an eight-membered cyclooctane
ring. Unlike simple monocyclic

-lactams, the fusion of the constrained four-membered ring with the conformationally flexible
eight-membered ring introduces unique strain and steric properties.

For researchers and medicinal chemists, this scaffold serves as a critical intermediate in the

synthesis of medium-ring heterocycles and potential antibiotic pharmacophores. Its solubility

profile is governed by the competition between the highly lipophilic cyclooctane skeleton and

the polar, hydrogen-bond-accepting lactam moiety.

Key Physicochemical Parameters:

Property Value Note
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| Molecular Formula |

| Saturated bicyclic system | | Molecular Weight | 153.22 g/mol | Low molecular weight fragment
| | Melting Point | 60–61 °C | Low-melting solid; prone to oiling out | | Physical State | Colorless
solid | Crystalline or waxy depending on purity | | Predicted LogP | ~1.8 – 2.2 | Moderately
lipophilic |[1]

Solubility in Organic Solvents
The solubility of 9-azabicyclo[6.2.0]decan-10-one follows a "like dissolves like" principle

heavily skewed by its large hydrophobic domain. The cyclooctane ring dominates the solvation

thermodynamics in non-polar environments, while the lactam amide bond dictates interactions

in polar aprotic media.

Solvent Compatibility Matrix
The following data categorizes solvent suitability based on polarity and experimental

observation of analogous bicyclic lactams.
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Primary choice for

synthesis and

extraction. The

solvent's dipole

interacts well with the

lactam carbonyl

without disrupting the

hydrophobic ring.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High

Excellent for biological

assays. DMSO

solvates the amide

dipole effectively.

Polar Protic
Methanol, Ethanol,

Isopropanol
Good

Soluble, but potential

for solvolysis (ring

opening) upon

prolonged heating or

acid/base catalysis.

Ethers
THF, Diethyl Ether,

MTBE
Moderate to Good

Good solubility in

THF; MTBE is often

used for workups but

may require heating

for saturation.

Hydrocarbons
Hexanes, Heptane,

Cyclohexane
Low to Moderate

The polar lactam

group reduces

solubility in strictly

non-polar alkanes.

Often used as an anti-

solvent for

crystallization.

Aqueous Water, PBS Poor The lipophilic

ring prevents
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significant aqueous

solubility. Requires co-

solvents (e.g., DMSO)

for biological testing.

Critical Stability Warning
-Lactam Hydrolysis: The 4-membered lactam ring is inherently strained (

). While the fusion to the eight-membered ring can sometimes relieve strain compared to [3.2.0]
systems, the carbonyl is susceptible to nucleophilic attack.

Avoid: Prolonged storage in protic solvents (MeOH, Water) at pH > 8 or pH < 4.

Preferred Storage: Solid state at -20°C, or as a solution in anhydrous DMSO or DCM.

Experimental Protocols
As a Senior Application Scientist, I recommend validating solubility empirically before scaling

up reactions. Theoretical values often fail to account for crystal lattice energy in bicyclic

systems.

Saturation Shake-Flask Method (Standard Operating
Procedure)
This protocol provides a self-validating system to determine the exact solubility limit (

) in a specific solvent.

Materials:

9-Azabicyclo[6.2.0]decan-10-one (solid).[2][3][4][5][6][7]

Target Solvent (HPLC grade).

0.45 µm PTFE Syringe Filter (compatible with most organics).

HPLC or GC-FID for quantification.
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Workflow:

Supersaturation: Add excess solid compound to 2 mL of solvent in a crimp-top vial until

undissolved solid remains visible.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours. Note: Use a

thermomixer to ensure constant temperature.

Clarification: Centrifuge the slurry at 10,000 rpm for 5 minutes.

Filtration: Draw the supernatant and filter through a pre-warmed 0.45 µm PTFE filter to

remove micro-crystals.

Quantification: Dilute the filtrate 100-fold with mobile phase and analyze via HPLC. Calculate

concentration using a calibration curve.

Crystallization Strategy
For purification, exploiting the solubility differential between chlorinated solvents and

hydrocarbons is most effective.

Solvent: Dichloromethane (High solubility).

Anti-solvent: Hexane or Diethyl Ether (Low solubility).

Method: Dissolve crude material in minimal DCM. Slowly layer Hexane on top (1:3 ratio) and

allow diffusion at 4°C.

Visualizations & Logic Maps
Solubility Decision Tree
This diagram guides the researcher in selecting the appropriate solvent based on the intended

application (Synthesis, Analysis, or Storage).
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Select Solvent for
9-Azabicyclo[6.2.0]decan-10-one

Intended Application?

Chemical Synthesis

Reaction

HPLC/GC Analysis

Quantification

Biological Assay

Screening

Dichloromethane (DCM)
(High Solubility, Inert)

Standard

Acetonitrile / Methanol
(Good Solubility, Polar)

Reverse Phase

DMSO / DMF
(High Solubility, Biocompatible)

Stock Solution

Check pH Stability!
Avoid strong acid/base

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental requirements.

Structure-Property Relationship (SPR)
Understanding why the molecule behaves this way is crucial for predicting interactions with

other reagents.
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9-Azabicyclo[6.2.0]
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Figure 2: Mechanistic link between chemical substructures and observed solubility/stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. 9-Azabicyclo[6.2.0]dec-6-en-10-one - CAS号 24571-99-1 - 摩熵化学 [molaid.com]

3. 9-AZABICYCLO[6.2.0]DEC-4-EN-10-ONE CAS#: 4946-37-6 [chemicalbook.com]

4. 9-AZABICYCLO[6.2.0]DEC-4-EN-10-ONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1267835/docs?utm_src=pdf-body-img#solubility-profile-technical-guide-9-azabicyclo-6-2-0-decan-10-one-1
https://www.benchchem.com/product/b1267835/docs?utm_src=pdf-body#solubility-profile-technical-guide-9-azabicyclo-6-2-0-decan-10-one-1
https://kolabshop.com/
https://www.ias.ac.in/article/fulltext/jcsc/126/06/1875-1882
https://pubchem.ncbi.nlm.nih.gov/compound/524795
https://www.benchchem.com/product/b1267835?utm_src=pdf-custom-synthesis#bc-rfq
https://pdfs.semanticscholar.org/b746/0514ddf2359dd4cc128b0b0192993167d059.pdf
https://www.molaid.com/MS_1202937
https://www.chemicalbook.com/ProductChemicalPropertiesCB62454773_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t299340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 기타수입시약 > 9-azabicyclo[6.2.0]decan-10-one | 코랩샵 KOLAB - 연구용 기자재, 실험용
기초 소모품 및 연구 장비 전문 쇼핑몰 [kolabshop.com]

6. squarix.de [squarix.de]

7. squarix.de [squarix.de]

To cite this document: BenchChem. [Solubility Profile & Technical Guide: 9-
Azabicyclo[6.2.0]decan-10-one[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267835/docs#solubility-profile-technical-guide-9-
azabicyclo-6-2-0-decan-10-one-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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